Cas no 944903-32-6 (4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE)

4-Bromo-2-(chloromethyl)-1,3-benzoxazole is a heterocyclic compound featuring a benzoxazole core substituted with a bromo group at the 4-position and a chloromethyl group at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems. The presence of both bromo and chloromethyl functional groups offers multiple reactive sites for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is valued for its synthetic flexibility and efficiency in targeted molecular design.
4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE structure
944903-32-6 structure
Product Name:4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE
CAS No:944903-32-6
MF:C8H5BrClNO
MW:246.488400220871
CID:1000995
PubChem ID:53426636
Update Time:2025-10-11

4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE
    • DTXSID00699296
    • 944903-32-6
    • 4-BROMO-2-(CHLOROMETHYL)BENZO[D]OXAZOLE
    • AB55064
    • Inchi: 1S/C8H5BrClNO/c9-5-2-1-3-6-8(5)11-7(4-10)12-6/h1-3H,4H2
    • InChI Key: BCXXWXHREXGWTK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1N=C(CCl)O2

Computed Properties

  • Exact Mass: 244.92430g/mol
  • Monoisotopic Mass: 244.92430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

4-BROMO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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